![molecular formula C9H13N3O3 B6635517 4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid](/img/structure/B6635517.png)
4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid is a compound that has gained significant attention in scientific research due to its potential applications in various fields. This molecule is also known as L-Methionine sulfoximine (MSX), and it is a potent inhibitor of glutamine synthetase. Glutamine synthetase is an enzyme that plays a crucial role in the biosynthesis of glutamine, which is an important amino acid in the body.
Mechanism of Action
The mechanism of action of 4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid involves the inhibition of glutamine synthetase. Glutamine synthetase catalyzes the conversion of glutamate and ammonia to glutamine. The inhibition of this enzyme by this compound results in the depletion of intracellular glutamine levels, which can have various physiological effects.
Biochemical and Physiological Effects:
The depletion of intracellular glutamine levels by this compound can have several biochemical and physiological effects. These effects include the inhibition of protein synthesis, the alteration of energy metabolism, and the modulation of immune function. In addition, this compound has been shown to induce apoptosis in various cell types.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid in lab experiments is its potency as an inhibitor of glutamine synthetase. This compound can effectively deplete intracellular glutamine levels, which can provide insights into the role of glutamine in various physiological processes. However, one of the limitations of using this compound is its potential toxicity. High concentrations of this compound can be toxic to cells, and its use should be carefully monitored.
Future Directions
There are several future directions for the study of 4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid. One potential direction is the development of more potent inhibitors of glutamine synthetase. Another direction is the investigation of the role of glutamine in various disease states, including cancer and neurodegenerative disorders. In addition, the potential therapeutic applications of this compound should be further explored.
Synthesis Methods
The synthesis of 4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid involves several steps. The first step is the reaction between L-methionine and chloramine-T, which results in the formation of L-methionine sulfoximine hydrochloride. This compound is then treated with sodium hydroxide to obtain L-methionine sulfoximine. The final step involves the reaction between L-methionine sulfoximine and 1-methylimidazole-4-carboxylic acid, which results in the formation of this compound.
Scientific Research Applications
4-[(1-Methylimidazole-4-carbonyl)amino]butanoic acid has several potential applications in scientific research. One of the major applications is in the study of glutamine metabolism. Glutamine is an important amino acid that plays a crucial role in various metabolic processes, including protein synthesis, energy production, and immune function. Glutamine synthetase is the enzyme responsible for the biosynthesis of glutamine, and its inhibition by this compound can provide insights into the role of glutamine in various physiological processes.
properties
IUPAC Name |
4-[(1-methylimidazole-4-carbonyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N3O3/c1-12-5-7(11-6-12)9(15)10-4-2-3-8(13)14/h5-6H,2-4H2,1H3,(H,10,15)(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXLZQLPMBJRQLL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1)C(=O)NCCCC(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.